Cas no 919088-12-3 (Benzaldehyde, 4-methyl-3-[4-(4-methyl-1-piperazinyl)butoxy]-)

Benzaldehyde, 4-methyl-3-[4-(4-methyl-1-piperazinyl)butoxy]- structure
919088-12-3 structure
Product name:Benzaldehyde, 4-methyl-3-[4-(4-methyl-1-piperazinyl)butoxy]-
CAS No:919088-12-3
MF:C17H26N2O2
MW:290.40054
CID:766796
PubChem ID:71425723

Benzaldehyde, 4-methyl-3-[4-(4-methyl-1-piperazinyl)butoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-methyl-3-[4-(4-methyl-1-piperazinyl)butoxy]-
    • 4-methyl-3-[4-(4-methylpiperazin-1-yl)butoxy]benzaldehyde
    • DTXSID80844505
    • 919088-12-3
    • Inchi: InChI=1S/C17H26N2O2/c1-15-5-6-16(14-20)13-17(15)21-12-4-3-7-19-10-8-18(2)9-11-19/h5-6,13-14H,3-4,7-12H2,1-2H3
    • InChI Key: XZWNEXZTVBWAEA-UHFFFAOYSA-N
    • SMILES: CC1=C(C=C(C=C1)C=O)OCCCCN2CCN(CC2)C

Computed Properties

  • Exact Mass: 290.199428076g/mol
  • Monoisotopic Mass: 290.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 32.8Ų

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